Cas no 1204245-21-5 (ethyl 4-hydroxypyrrolo[2,1-f][1,2,4]triazine-2-carboxylate)

• Product Name: ethyl 4-hydroxypyrrolo[2,1-f][1,2,4]triazine-2-carboxylate
• CAS No: 1204245-21-5
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• CID: 1101683
• PubChem ID: 135742077
• Update Time: 2025-06-14

ethyl 4-hydroxypyrrolo[2,1-f][1,2,4]triazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,4-dihydro-4-oxo-Pyrrolo[2,1-f][1,2,4]triazine-2-carboxylic acid ethyl ester
• ethyl 4-hydroxypyrrolo[1,2-f][1,2,4]triazine-2-carboxylate
• ethyl 4-hydroxypyrrolo[2,1-f][1,2,4]triazine-2-carboxylate
• ETHYL4-HYDROXYPYRROLO[2,1-F][1,2,4]TRIAZINE-2-CARBOXYLATE
• 1204245-21-5

• Inchi： 1S/C9H9N3O3/c1-2-15-9(14)7-10-8(13)6-4-3-5-12(6)11-7/h3-5H,2H2,1H3,(H,10,11,13)
• InChI Key： MLKDGZLOVPEWCZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=NN2C=CC=C2C(N1)=O)=O

Computed Properties

• Exact Mass: 207.06439116g/mol
• Monoisotopic Mass: 207.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines

Additional information on ethyl 4-hydroxypyrrolo[2,1-f][1,2,4]triazine-2-carboxylate

Research Brief on Ethyl 4-Hydroxypyrrolo[2,1-f][1,2,4]triazine-2-carboxylate (CAS: 1204245-21-5)

Ethyl 4-hydroxypyrrolo[2,1-f][1,2,4]triazine-2-carboxylate (CAS: 1204245-21-5) is a heterocyclic compound that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential as a scaffold for drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and applications in pharmaceutical development.

Recent studies have highlighted the compound's unique structural features, which make it a promising candidate for the development of kinase inhibitors. The pyrrolo[2,1-f][1,2,4]triazine core is known to interact with ATP-binding sites of various kinases, suggesting its utility in targeting cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of ethyl 4-hydroxypyrrolo[2,1-f][1,2,4]triazine-2-carboxylate exhibited potent inhibitory activity against FGFR (fibroblast growth factor receptor) kinases, with IC50 values in the nanomolar range.

The synthesis of ethyl 4-hydroxypyrrolo[2,1-f][1,2,4]triazine-2-carboxylate has been optimized in recent years, with several novel routes reported in the literature. A 2022 paper in Organic Letters described a one-pot, multi-component reaction that significantly improved the yield and purity of the compound. This advancement is critical for scaling up production for preclinical and clinical studies.

In addition to its kinase inhibitory properties, ethyl 4-hydroxypyrrolo[2,1-f][1,2,4]triazine-2-carboxylate has shown promise in other therapeutic areas. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibited moderate activity against Mycobacterium tuberculosis, suggesting potential applications in tuberculosis treatment. Further structure-activity relationship (SAR) studies are underway to optimize its efficacy and reduce toxicity.

Despite these promising findings, challenges remain in the development of ethyl 4-hydroxypyrrolo[2,1-f][1,2,4]triazine-2-carboxylate as a therapeutic agent. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed in future research. However, the compound's versatility and the growing body of evidence supporting its biological activity make it a compelling subject for further investigation.

In conclusion, ethyl 4-hydroxypyrrolo[2,1-f][1,2,4]triazine-2-carboxylate (CAS: 1204245-21-5) represents a valuable scaffold in medicinal chemistry, with potential applications in oncology, infectious diseases, and beyond. Continued research into its synthesis, mechanism of action, and therapeutic potential is warranted to fully exploit its capabilities.